N,N-diethyl-2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide

• IUPAC Name: N,N-diethyl-2-[3-[(2-fluorophenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C19H20FN3O3S/c1-3-21(4-2)16(24)12-22-15-9-10-27-17(15)18(25)23(19(22)26)11-13-7-5-6-8-14(13)20/h5-10H,3-4,11-12H2,1-2H3
• InChI Key: PRMHZNARTOMCJU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C2=C(C(=O)N(C1=O)CC3=CC=CC=C3F)SC=C2
• Molecular Formula: C19H20FN3O3S
• Molecular Weight: 389.4 g/mol

Description

N,N-diethyl-2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C19H20FN3O3S and its molecular weight is 389.45. The purity is usually 95%.
BenchChem offers high-quality N,N-diethyl-2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-diethyl-2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Development for Imaging

A novel series of compounds, including derivatives closely related to N,N-diethyl-2-[3-(2-fluorobenzyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide, has been reported for their selective binding to the translocator protein (18 kDa, TSPO). This protein is recognized as a biomarker for neuroinflammatory processes. These compounds have been evaluated for their potential in in vivo imaging using positron emission tomography (PET), with particular emphasis on neuroinflammation PET images. Such research is instrumental in advancing our understanding of neuroinflammatory conditions and developing new diagnostic tools (Damont et al., 2015).

Anticancer Agent Synthesis

Research into the synthesis and biological evaluation of substituted pyrazolopyrimidines, including N,N-diethyl derivatives, has shown promise in developing anticancer agents. These compounds demonstrate high affinity for peripheral benzodiazepine receptors (PBRs), making them candidates for evaluation as imaging agents for PBR expression in neurodegenerative disorders. The development of these compounds contributes to the broader effort of identifying new therapeutic agents for cancer treatment (Fookes et al., 2008).

Dual Inhibitors for Antitumor Therapy

Another significant application is in the design and synthesis of compounds as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), targeting them as potential antitumor agents. Research on classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines, for instance, has yielded compounds with excellent inhibitory activity against both human TS and DHFR, offering promising avenues for antitumor therapies (Gangjee et al., 2009).